Cas no 2171850-91-0 (1-(1-ethylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(1-ethylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2171850-91-0
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5817819
• PubChem ID: 165803309
• Update Time: 2025-09-27

1-(1-ethylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid
• EN300-1294432
• 2171850-91-0

• Inchi： 1S/C12H17N3O3/c1-2-14-5-3-10(4-6-14)15-7-9(8-16)11(13-15)12(17)18/h7-8,10H,2-6H2,1H3,(H,17,18)
• InChI Key： PVXPWBMJNASBLP-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=CN(C2CCN(CC)CC2)N=1)=O

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(1-ethylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid

Chemical Overview of CAS No 2171850-91-0: 1-(1-Ethylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic Acid

1-(1-Ethylpiperidin-4-yl)-4-formyl-1H-pyrazole-3-carboxylic acid (CAS No 2171850-91-0) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and synthetic versatility. The structure of this compound features a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms, along with substituents that enhance its functional properties.

The molecular structure of CAS No 2171850-91-0 includes a formyl group attached at the 4-position of the pyrazole ring, a carboxylic acid group at the 3-position, and an ethylpiperidinyl substituent at the 1-position. These substituents contribute to the compound's unique chemical properties, including its solubility, stability, and reactivity. Recent studies have highlighted the importance of such substituents in modulating the biological activity of pyrazole derivatives, making this compound a promising candidate for further exploration in drug discovery.

One of the most recent advancements in the study of pyrazole derivatives involves their application in medicinal chemistry as potential leads for treating various diseases. For instance, research has shown that certain pyrazole-containing compounds exhibit anti-inflammatory, antioxidant, and anticancer properties. In the case of CAS No 2171850-91-0, preliminary in vitro studies suggest that it may possess selective inhibitory effects on specific enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This makes it a potential candidate for developing novel therapeutic agents targeting Alzheimer's disease and other related conditions.

The synthesis of CAS No 2171850-91-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents. The use of transition metal catalysts has been shown to improve the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

In terms of applications, pyrazole derivatives like CAS No 2171850-91-0 are being explored for their potential in agrochemicals as well. Recent research indicates that certain pyrazole-containing compounds can act as effective fungicides or herbicides due to their ability to inhibit key enzymes involved in fungal or plant metabolism. This opens up new avenues for sustainable agricultural practices by providing eco-friendly alternatives to conventional pesticides.

Another area where CAS No 2171850-91-0 shows promise is in materials science. The compound's unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) or photovoltaic devices. Researchers are currently investigating how modifications to its structure can enhance its conductivity and stability under various operating conditions.

From an environmental standpoint, understanding the degradation pathways of CAS No 2171850-91-0 is crucial for assessing its safety and sustainability. Recent studies have employed advanced analytical techniques, such as high-resolution mass spectrometry and computational modeling, to predict how this compound behaves under different environmental conditions. These findings are essential for developing guidelines for its safe handling and disposal.

In conclusion, CAS No 2171850-91-0: 1-(Ethylpiperidinyl)-4-formyl-pyrazole carboxylic acid represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research in drug discovery, agrochemicals, materials science, and environmental chemistry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both scientific knowledge and practical applications.